Cas no 896803-64-8 (4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine)

4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine is a heterocyclic compound featuring a fused pyrazoloquinazoline core with a morpholine substituent. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the morpholine group enhances solubility and bioavailability, while the phenyl and methyl substitutions offer opportunities for further derivatization. This compound is of interest in pharmaceutical research due to its rigid polycyclic framework, which may contribute to selective target binding. Its synthetic versatility makes it a valuable intermediate for the development of novel therapeutic candidates.

4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine structure

896803-64-8 structure

Product Name:4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine

CAS No:896803-64-8

MF:C₂₁H₂₄N₄O

MW:348.441464424133

CID:5423577

Update Time:2025-08-04

4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(2-methyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-yl)morpholine
- Pyrazolo[5,1-b]quinazoline, 5,6,7,8-tetrahydro-2-methyl-9-(4-morpholinyl)-3-phenyl-
- 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine
- Inchi： 1S/C21H24N4O/c1-15-19(16-7-3-2-4-8-16)20-22-18-10-6-5-9-17(18)21(25(20)23-15)24-11-13-26-14-12-24/h2-4,7-8H,5-6,9-14H2,1H3
- InChI Key： LYYVZBFRIMYVES-UHFFFAOYSA-N
- SMILES： N1=C2C(CCCC2)=C(N2CCOCC2)N2N=C(C)C(C3=CC=CC=C3)=C12

4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3348-0400-2μmol	4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine	896803-64-8	90%+	2μmol	$57.0	2023-08-18
Life Chemicals	F3348-0400-1mg	4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine	896803-64-8	90%+	1mg	$54.0	2023-08-18
Life Chemicals	F3348-0400-2mg	4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine	896803-64-8	90%+	2mg	$59.0	2023-08-18

4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Related Categories

Additional information on 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}morpholine

Comprehensive Overview of 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine (CAS No. 896803-64-8)

The compound 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine (CAS No. 896803-64-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural framework, combining a pyrazoloquinazoline core with a morpholine substituent, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine and targeted therapies. 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine aligns with this trend, as its structure suggests potential interactions with key cellular proteins. This has led to increased searches for terms like "pyrazoloquinazoline derivatives" and "morpholine-containing compounds" in scientific databases, reflecting the growing curiosity about its mechanisms of action.

The synthesis of CAS No. 896803-64-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists have explored various synthetic routes, including cyclization and cross-coupling strategies, to optimize its production. These methodologies are frequently discussed in forums and research papers, with queries such as "how to synthesize pyrazoloquinazoline derivatives" becoming common among organic chemists.

From a pharmacological perspective, 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine exhibits intriguing properties that warrant further investigation. Preliminary studies suggest its potential in addressing conditions related to cell proliferation and inflammatory responses. This has sparked interest in its application for cancer research and immune system modulation, topics that dominate current biomedical discussions.

Beyond its biological relevance, the compound's physicochemical properties, such as solubility and stability, are critical for formulation development. Researchers often search for "morpholine derivatives solubility" or "pyrazoloquinazoline stability" to better understand its behavior in different environments. These factors are essential for translating laboratory findings into viable therapeutic agents.

In summary, 4-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}morpholine (CAS No. 896803-64-8) represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity and potential applications make it a subject of ongoing research, with its name frequently appearing in scientific literature and patent filings. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation therapeutics.